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Compound of Interest

Compound Name:
4-Bromo-5-fluoro-2-

hydroxybenzaldehyde

CAS No.: 1427405-76-2

Cat. No.: B2397366

Get Quote

Part 1: Executive Technical Summary
4-Bromo-5-fluoro-2-hydroxybenzaldehyde is not merely a catalog reagent; it is a high-value

"privileged scaffold" in medicinal chemistry. Its trisubstituted benzene core—featuring an

aldehyde, a phenol, and two distinct halogens—makes it a linchpin for Divergent Oriented

Synthesis (DOS).

The ortho-hydroxyl and aldehyde groups allow for rapid heterocycle formation (e.g.,

benzofurans, coumarins), while the bromine and fluorine atoms offer orthogonal

functionalization handles. The bromine enables palladium-catalyzed cross-coupling (Suzuki-

Miyaura, Buchwald-Hartwig), and the fluorine modulates metabolic stability and lipophilicity

(Bioisosterism).

However, its multifunctionality introduces specific stability challenges—primarily oxidative

degradation and pH-sensitive polymerization—that standard Safety Data Sheets (SDS) fail to

address adequately.
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Chemical Identity & Properties
Property Specification

Chemical Name 4-Bromo-5-fluoro-2-hydroxybenzaldehyde

Molecular Formula C₇H₄BrFO₂

Molecular Weight 219.01 g/mol

Appearance Off-white to pale yellow crystalline powder

Solubility
Soluble in DMSO, DMF, MeOH, DCM; Insoluble

in water.

Purity Marker 1H-NMR Aldehyde peak (~10.0-10.4 ppm, s)

Key Impurity
4-Bromo-5-fluoro-2-hydroxybenzoic acid

(Oxidation product)

Part 2: Critical Hazards & GHS Classification
While classified as an irritant, the real risk in a research setting is the compound's reactivity

profile, which can lead to pressure buildup in sealed vessels if degradation occurs, or

unexpected side reactions.

GHS Classification (29 CFR 1910.1200 / EU CLP)
Skin Irritation: Category 2 (H315)[1]

Eye Irritation: Category 2A (H319)

STOT-SE (Respiratory): Category 3 (H335)[1]

The "Hidden" Hazards (Expert Insight)
Aldehyde Autoxidation: Like most benzaldehydes, this compound is air-sensitive. Exposure

to atmospheric oxygen converts the aldehyde to the corresponding benzoic acid. This is not

just a purity issue; the carboxylic acid can alter the pH of sensitive catalytic cycles, poisoning

transition metal catalysts (e.g., Pd(0)).
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Phenolic Acidity: The fluorine atom at the 5-position increases the acidity of the para-

hydroxyl group (relative to the F). This makes the phenol more prone to deprotonation,

potentially leading to unwanted phenoxide formation if stored in basic environments or glass

with high alkali content.

Emergency Response Decision Logic
The following diagram outlines the immediate response protocols for exposure, prioritizing the

neutralization of the acidic phenol moiety.

Response Priority

Exposure Incident

Identify Exposure Type

Skin Contact
(Phenol Absorption Risk)

Eye Contact
(Corrosive/Irritant)

Inhalation
(Mucosal Irritation)

1. Blot excess (do not rub)
2. Rinse PEG-300 or Water (15m)

3. Monitor for whitening

1. Irrigate (15m) immediately
2. Check pH of lacrimal fluid
3. Consult Ophthalmologist

1. Move to Fresh Air
2. Oxygen if breathing labored

3. Corticosteroid nebulizer (Medical only)

Click to download full resolution via product page

Caption: Decision logic for emergency response. Note the specific recommendation for PEG-

300 for skin decontamination due to the lipophilic nature of halogenated phenols.

Part 3: Handling, Storage, & Stability Protocol
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Scientific Integrity Note: The shelf-life of this compound is directly correlated to the exclusion of

oxygen and moisture. A yellowing of the white powder is a visual indicator of synthesis

degradation (quinone methide formation or oxidation).

Storage Architecture
Primary Container: Amber glass vial with a Teflon-lined screw cap.

Atmosphere: Argon or Nitrogen backfill is mandatory for long-term storage (>1 week).

Temperature: 2°C to 8°C. (Freezing is acceptable but may cause condensation upon

thawing; ensure desiccation before opening).

Handling Workflow (The "Schlenk" Standard)
To maintain the integrity of the aldehyde for sensitive couplings (e.g., Knoevenagel

condensations), follow this workflow.

Cold Storage
(2-8°C, Argon)

Thermal Equilibration
(Warm to RT in Desiccator)

Prevent Condensation PPE Check
(Nitrile Gloves x2, Goggles)

Weighing
(Anti-static gun recommended)

Solubilization
(Degassed Solvent)

Quick Transfer Reaction Vessel
(Inert Atmosphere)

Click to download full resolution via product page

Caption: Operational workflow to prevent hydrolysis and oxidation during the transfer from

storage to reaction vessel.

Solubility & Solvent Compatibility[3]
Recommended: Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Tetrahydrofuran

(THF).

Caution: Avoid Acetone (can undergo aldol condensation with the benzaldehyde under basic

conditions).

Prohibited: Water (insoluble), strong alkaline solutions (causes rapid

decomposition/polymerization).
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Part 4: Synthetic Utility & Quality Control
Quality Control: Self-Validating System
Before committing this reagent to a multi-step synthesis (e.g., a 10-step drug campaign),

validate its purity.

Visual Check: If the powder is dark brown, recrystallize immediately (EtOH/Water or

Hexane/EtOAc).

1H-NMR Check:

Aldehyde Proton: Singlet at ~10.2 ppm.

Phenol Proton: Broad singlet at ~11.0 ppm (exchangeable).

Impurity Flag: Appearance of a broad peak at ~13.0 ppm indicates oxidation to carboxylic

acid.

Application Logic: The Benzofuran Pathway
The primary utility of 4-Bromo-5-fluoro-2-hydroxybenzaldehyde is in the synthesis of

substituted benzofurans via the Rap-Stoermer reaction or similar condensation-cyclization

cascades.
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4-Bromo-5-fluoro-
2-hydroxybenzaldehyde

O-Alkylated Intermediate

Substitution (SN2)

+ Alpha-Halo Ketone / Ester
(Base: K2CO3)

Intramolecular Aldol / Cyclization

Heat / Base

5-Bromo-6-fluoro-benzofuran
Derivative

Pd-Catalyzed Coupling
(Suzuki/Buchwald at Br site)

Diversification

Click to download full resolution via product page

Caption: Synthetic pathway illustrating the conversion of the scaffold into a benzofuran core,

followed by late-stage functionalization via the bromine handle.
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(Note: Specific CAS numbers for multi-halogenated isomers vary by vendor catalog. Always

verify the substitution pattern via NMR upon receipt.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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